Cas no 1132662-08-8 (CAPECITABINE-D11)

• Product Name: CAPECITABINE-D11
• CAS No: 1132662-08-8
• MF: C₁₅H₂₂FN₃O₆
• MW: 370.417866230011
• CID: 824294
• PubChem ID: 50915978
• Update Time: 2025-09-22

CAPECITABINE-D11 Chemical and Physical Properties

Names and Identifiers

• CAPECITABINE-D11
• Capecitabine-d11
• 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• HY-B0016S
• Capecitabine-d11 (pentyl-d11)
• 5'-Deoxy-5-fluoro-N-{[(~2~H_11_)pentyloxy]carbonyl}cytidine
• DA-51573
• 1132662-08-8
• 5'-Deoxy-5-fluoro-N-[(pentyl-d11-oxy)carbonyl]cytidine
• CS-0089535
• J-002931
• DTXSID90678974
• F90574

• Inchi： 1S/C15H22FN3O6/c1-3-4-5-6-24-15(23)18-12-9(16)7-19(14(22)17-12)13-11(21)10(20)8(2)25-13/h7-8,10-11,13,20-21H,3-6H2,1-2H3,(H,17,18,22,23)/t8-,10-,11-,13-/m1/s1/i1D3,3D2,4D2,5D2,6D2
• InChI Key： GAGWJHPBXLXJQN-XSFNBKHLSA-N
• SMILES： FC1C(NC(=O)OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O

Computed Properties

• Exact Mass: 370.21800
• Monoisotopic Mass: 370.21830780g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Melting Point: 45-50°C
• PSA: 126.40000
• LogP: 0.77380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides